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Compound of Interest

Compound Name:
Tetrahydrodehydrodiconiferyl

alcohol

Cat. No.: B3029091 Get Quote

An In-depth Technical Guide to
Tetrahydrodehydrodiconiferyl Alcohol
For researchers, scientists, and professionals in drug development, understanding the

chemical intricacies and biological relevance of natural compounds is paramount.

Tetrahydrodehydrodiconiferyl alcohol, a lignan of interest, is presented here in a detailed

technical overview, encompassing its chemical structure, physicochemical properties, and

biosynthetic context.

Chemical Structure and Identification
Tetrahydrodehydrodiconiferyl alcohol (TDDC) is a phenylpropanoid derivative belonging to

the lignan class of natural products. Its chemical identity is established by the Chemical

Abstracts Service (CAS) number 5234-70-8. The molecular formula of

Tetrahydrodehydrodiconiferyl alcohol is C₂₀H₂₆O₆, and it has a molecular weight of 362.42

g/mol .[1]

The core structure of Tetrahydrodehydrodiconiferyl alcohol is a dihydrobenzofuran ring

system. It is biochemically derived from the reduction of dihydrodehydrodiconiferyl alcohol.[2]

This reduction saturates a propenyl side chain to a propyl group. The IUPAC name for the

closely related (7S,8R)-Dihydrodehydrodiconiferyl Alcohol is 4-[(2S,3R)-3-(hydroxymethyl)-5-(3-

hydroxypropyl)-7-methoxy-2,3-dihydro-1-benzofuran-2-yl]-2-methoxyphenol.[3] Based on this,
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the structure of Tetrahydrodehydrodiconiferyl alcohol consists of a central

dihydrobenzofuran moiety with methoxy and hydroxy substitutions.

Physicochemical Properties
Quantitative data for Tetrahydrodehydrodiconiferyl alcohol is limited, with some properties

being predicted through computational models. A summary of available data is presented

below for reference.

Property Value Source

Molecular Formula C₂₀H₂₆O₆ PubChem

Molecular Weight 362.42 g/mol ChemicalBook[1]

Boiling Point 573.7 ± 50.0 °C (Predicted) ChemicalBook[1]

CAS Number 5234-70-8
ChemicalBook[1],

MedChemExpress[4][5]

Biosynthesis and Experimental Protocols
Tetrahydrodehydrodiconiferyl alcohol is a downstream product in the biosynthetic pathway

of lignans. This pathway originates from the dimerization of coniferyl alcohol.

Biosynthetic Pathway
The formation of Tetrahydrodehydrodiconiferyl alcohol can be conceptualized in the

following sequence:

Dimerization of Coniferyl Alcohol: Two molecules of coniferyl alcohol undergo oxidative

coupling to form dehydrodiconiferyl alcohol.

Reduction to Dihydrodehydrodiconiferyl Alcohol: The propenyl side chain of

dehydrodiconiferyl alcohol is reduced to a propyl group, yielding dihydrodehydrodiconiferyl

alcohol.

Formation of Tetrahydrodehydrodiconiferyl Alcohol: Further reduction, catalyzed by

enzymes such as phenylcoumaran benzylic ether reductase, leads to the formation of
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Tetrahydrodehydrodiconiferyl alcohol.[2]
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Biosynthesis of Tetrahydrodehydrodiconiferyl alcohol.

Experimental Synthesis Protocol
A detailed experimental protocol for the direct synthesis of Tetrahydrodehydrodiconiferyl
alcohol is not readily available in the cited literature. However, a plausible synthetic route

involves the chemical reduction of dihydrodehydrodiconiferyl alcohol. The synthesis of the

precursor, dihydrodehydrodiconiferyl alcohol, has been described in detail.[6]

Step 1: Synthesis of Dihydrodehydrodiconiferyl Alcohol

A multi-step synthesis for (rac)-trans-dihydrodehydrodiconiferyl alcohol has been reported,

starting from commercially available materials and involving key steps such as C-H insertion

catalyzed by a Rhodium(II) complex.[6][7] For a detailed protocol, researchers are directed to

the primary literature.[6]
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Step 2: Reduction of Dihydrodehydrodiconiferyl Alcohol to Tetrahydrodehydrodiconiferyl
Alcohol (Proposed)

Materials: Dihydrodehydrodiconiferyl alcohol, a suitable reducing agent (e.g., H₂ over

Palladium on carbon), and an appropriate solvent (e.g., ethanol or ethyl acetate).

Procedure:

Dissolve dihydrodehydrodiconiferyl alcohol in the chosen solvent in a reaction vessel.

Add a catalytic amount of the reducing agent (e.g., 5-10 mol% Pd/C).

Purge the reaction vessel with an inert gas (e.g., argon or nitrogen) and then introduce

hydrogen gas (typically at atmospheric pressure or slightly above).

Stir the reaction mixture at room temperature.

Monitor the reaction progress using a suitable analytical technique, such as Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Upon completion, filter the reaction mixture to remove the catalyst.

Evaporate the solvent under reduced pressure.

Purify the resulting crude product, Tetrahydrodehydrodiconiferyl alcohol, using column

chromatography on silica gel.

Biological Activity and Potential Applications
While the biological activities of precursor molecules like dehydrodiconiferyl alcohol (DHCA)

and dihydrodehydrodiconiferyl alcohol are more extensively studied, the specific bioactivity of

Tetrahydrodehydrodiconiferyl alcohol is an area of ongoing research.

DHCA, isolated from Cucurbita moschata, has demonstrated anti-adipogenic and anti-lipogenic

effects in 3T3-L1 cells and primary mouse embryonic fibroblasts, suggesting potential

applications in anti-obesity therapeutics.[8] Related lignans have also been reported to possess

anti-inflammatory and antitumor properties.[9][10] The structural modifications in

Tetrahydrodehydrodiconiferyl alcohol compared to its precursors may lead to altered
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biological activities, warranting further investigation into its pharmacological potential. The

involvement of reductases in its formation in woody tissues also suggests a role in plant

physiology, possibly related to heartwood formation.[2]

Logical Workflow for Investigating
Tetrahydrodehydrodiconiferyl Alcohol
For researchers aiming to explore the therapeutic potential of Tetrahydrodehydrodiconiferyl
alcohol, a structured investigative workflow is essential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3029091?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

